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Compound of Interest

Compound Name: SHP394

Cat. No.: B15578153 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the solubility and stability of the SHP2

inhibitor, SHP394, when prepared in dimethyl sulfoxide (DMSO). Below you will find frequently

asked questions (FAQs), troubleshooting guides, and detailed experimental protocols to ensure

the successful use of SHP394 in your research.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for SHP394?

A1: The recommended solvent for SHP394 is dimethyl sulfoxide (DMSO).

Q2: What is the known solubility of SHP394 in DMSO?

A2: SHP394 is available from suppliers as a pre-made 10 mM solution in DMSO, indicating it is

soluble at this concentration[1]. While the maximum solubility has not been explicitly reported in

publicly available literature, a 10 mM stock solution is a commonly used and effective

concentration for in vitro experiments.

Q3: How should I store a stock solution of SHP394 in DMSO?

A3: Store the SHP394 stock solution at -20°C for short- to medium-term storage. For long-term

storage, -80°C is recommended to minimize degradation.

Q4: How stable is SHP394 in DMSO?
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A4: The stability of any compound in DMSO can be influenced by storage conditions. For

SHP394, it is recommended to use the DMSO stock solution within one month when stored at

-20°C. To maintain the integrity of the compound, it is crucial to avoid multiple freeze-thaw

cycles.

Q5: Can I store the SHP394 DMSO stock solution at room temperature?

A5: It is not recommended to store SHP394 in DMSO at room temperature for extended

periods. Studies on a large number of compounds have shown that stability in DMSO at room

temperature decreases significantly over time, with a notable percentage of compounds

showing degradation within months[2].

Quantitative Data Summary
For easy reference, the following table summarizes the key quantitative information regarding

the solubility and storage of SHP394 in DMSO.

Parameter Value Source(s)

Solvent Dimethyl Sulfoxide (DMSO) General

Known Soluble Concentration 10 mM [1]

Storage Temperature

(Lyophilized)
-20°C General

Storage Temperature (in

DMSO)
-20°C to -80°C General

Short-term Stability (in DMSO

at -20°C)
Up to 1 month General

Experimental Protocols
Protocol 1: Preparation of a 10 mM SHP394 Stock Solution in DMSO

Materials:

SHP394 (solid powder)
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Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Allow the vial of solid SHP394 and the DMSO to equilibrate to room temperature before

opening to prevent moisture condensation.

Calculate the required mass of SHP394 to prepare the desired volume of a 10 mM solution.

(Molecular Weight of SHP394: ~470.51 g/mol ).

Carefully weigh the SHP394 powder and add it to a sterile vial.

Add the calculated volume of anhydrous DMSO to the vial containing the SHP394 powder.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes at

room temperature.

Once the solution is clear and all solid has dissolved, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes. This will help to avoid repeated freeze-

thaw cycles.

Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term

storage.

Troubleshooting Guide
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Issue Possible Cause Recommended Solution

Precipitation observed in the

stock solution upon thawing.

The compound may have

come out of solution during

freezing.

Warm the vial to room

temperature and vortex or

sonicate briefly until the

solution becomes clear again.

Ensure the solution is fully

dissolved before making

working dilutions.

Inconsistent experimental

results.

1. Degradation of SHP394 due

to improper storage or multiple

freeze-thaw cycles.2.

Inaccurate pipetting of the

viscous DMSO stock.

1. Prepare a fresh stock

solution from solid SHP394.

Always aliquot the stock

solution to minimize freeze-

thaw cycles.2. Use positive

displacement pipettes or

reverse pipetting techniques

for accurate handling of DMSO

solutions.

Cell toxicity observed in in vitro

assays.

The final concentration of

DMSO in the cell culture

medium is too high.

Ensure the final concentration

of DMSO in your experimental

setup is below 0.5%, and

ideally at or below 0.1%.

Prepare a vehicle control with

the same final DMSO

concentration to assess

solvent-specific effects.

Difficulty dissolving the

SHP394 powder.

1. Insufficient mixing.2.

Presence of moisture in the

DMSO.

1. Continue vortexing and/or

sonication. Gentle warming (to

no more than 37°C) can also

be attempted, but with caution

as heat can degrade the

compound.2. Use fresh,

anhydrous/molecular sieve-

dried DMSO.
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Visualizations
Experimental Workflow: Preparing SHP394 in DMSO
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Caption: Workflow for preparing a SHP394 stock solution in DMSO.

Troubleshooting Common Issues with SHP394 in DMSO
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Caption: Logical steps for troubleshooting common SHP394/DMSO issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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